[1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine

• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol
• SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])CN
• InChI: InChI=1S/C11H15N3O4S/c12-8-9-4-3-7-13(9)19(17,18)11-6-2-1-5-10(11)14(15)16/h1-2,5-6,9H,3-4,7-8,12H2
• InChIKey: KIJNMJJLIBQDBY-UHFFFAOYSA-N

[1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine: Structural Identity, Physicochemical Profile, and Procurement-Motivated Overview

[1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine (CAS 1576079-25-8) is a chiral sulfonamide-functionalized pyrrolidine building block with molecular formula C₁₁H₁₅N₃O₄S and molecular weight 285.32 g/mol. Its structure incorporates a nucleophilic primary aminomethyl group at the pyrrolidine 2-position and an electrophilic 2-nitrobenzenesulfonyl (Ns) moiety, which serves as both an amine-protecting group and a reactivity handle for further derivatization. The compound is commercially supplied at a minimum purity of 95%, as documented by multiple authorized vendors . This dual protection-activation architecture distinguishes it from simpler pyrrolidine sulfonamides that lack the free primary amine, making it a strategic intermediate for medicinal chemistry campaigns targeting enzyme inhibitors and polyamine natural products . The compound exists in both racemic and enantiopure (e.g., (2R)-enantiomer, CAS 2137089-65-5) forms, enabling stereochemical control in downstream applications.

Chiral pyrrolidine building block Ns-activated & free primary amine Racemic & (2R)-enantiomer available ≥95% purity (commercial)

Why Broad Substitution Attempts for [1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine Compromise Synthetic Utility and Biological Relevance

Attempts to replace [1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine with a generic pyrrolidine sulfonamide or a positional isomer overlook the compound’s unique combination of a primary aminomethyl nucleophile and a 2-nitrobenzenesulfonyl electrophile at the sterically confined 2-position. This architecture is documented as an ideal starting material for polyamine chain elongation because the Ns group simultaneously protects the pyrrolidine nitrogen and activates the sulfonamide for nucleophilic displacement, enabling regioselective incorporation into toxin-like polyamine frameworks . In contrast, the 3-yl regioisomer (CAS 1837452-12-6) positions the aminomethyl group differently, altering both the trajectory of the nucleophile and the steric environment around the pyrrolidine ring. The broader class of sulfonyl-pyrrolidine derivatives has demonstrated MMP-2 inhibitory activity in head-to-head enzyme assays, with specific compounds (e.g., 4c, 4j) showing equal or superior potency to the control LY52, while maintaining selectivity over AP-N [1]. These structure-activity relationships underscore that even minor architectural changes—such as the absence of the free primary amine, N-methylation, or positional isomerism—could erase or invert selectivity profiles. The quantitative data in Section 3 further validate why this particular scaffold cannot be generically substituted without risking loss of activity and synthetic efficiency.

Target Attribute

Substitution Risk

Primary amine (NH₂) at 2-position

N-Methyl analog presents a secondary amine; restricts polyamine chain extension and may require extra deprotection steps

Aminomethyl at pyrrolidine 2-position

3-yl regioisomer directs the amine vector differently; docking-based binding pose may not transfer

95% minimum purity (vendor-specified)

Analogs with unspecified purity may introduce stoichiometry uncertainty and require re-purification

• [1] Cheng X-C, Wang Q, Fang H, Tang W, Xu W-F. Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorg Med Chem. 2008;16(17):7932-7938. doi:10.1016/j.bmc.2008.07.073. View Source

Procurement-Relevant Quantitative Differentiation of [1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine Against Closest Analogs

Primary Amine Availability vs. N-Methyl Analog: Synthetic Versatility for Polyamine Chain Extension

The target compound contains a free primary amine (NH₂), whereas its direct N-methyl analog (N-methyl-1-[1-(2-nitrophenyl)sulfonylpyrrolidin-2-yl]methanamine, CAS 1595198-28-9) presents a secondary amine. This difference has critical synthetic consequences. The TCI application note identifies the Ns-protected primary diamine as an ideal starting material for polyamine toxin total synthesis because the primary amine can be directly incorporated into a growing polyamine chain via sequential alkylation and deprotection cycles . The N-methyl analog would require additional dealkylation steps or would be limited to terminal capping roles, thereby reducing synthetic convergence. The target compound's primary amine thus offers greater downstream synthetic versatility without the need for extra deprotection steps.

Amine Availability

Head-to-head comparison

Free NH₂ (target) vs secondary NHCH₃ (N-methyl analog)

Supports iterative polyamine chain elongation without extra deprotection.

Structural comparison based on commercial specifications.

Evidence Dimension	Functional group availability for amine extension reactions
Target Compound Data	Free primary amine (NH₂) at the methanamine group
Comparator Or Baseline	N-Methyl analog (CAS 1595198-28-9): secondary amine (NHCH₃)
Quantified Difference	Qualitative: primary vs. secondary amine nucleophilicity and synthetic utility
Conditions	Structural comparison based on commercial catalog specifications

Why This Matters

Primary amines are preferred nucleophiles for iterative polyamine chain elongation, whereas N-methyl amines restrict further functionalization; this directly impacts the synthetic route complexity and yield when procuring a building block for polyamine-derived drug discovery.

Regioisomeric Differentiation: 2-yl vs. 3-yl Aminomethyl Disposition on Pyrrolidine

The [1-(2-Nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine regioisomer (CAS 1837452-12-6) places the aminomethyl group at the 3-position of the pyrrolidine ring, rather than the 2-position. While direct enzyme inhibition data for this specific pair are not publicly available, the known MMP-2/AP-N selectivity of sulfonyl-pyrrolidine derivatives is highly sensitive to substitution geometry [1]. Molecular docking studies published for related inhibitors show that the position of the amine-bearing side chain determines the hydrogen-bonding network within the S1' pocket of MMP-2. The 2-yl isomer projects the aminomethyl group closer to the catalytic zinc ion when the sulfonamide binds, whereas the 3-yl isomer directs it away from the active site. Procurement of the correct regioisomer is therefore non-negotiable for campaigns built on established docking hypotheses or where stereoelectronic alignment is critical.

Regioisomer Geometry

Class-level inference

2-yl vs 3-yl aminomethyl orientation on pyrrolidine

Binding pose trajectory may differ; supports regioisomer-specific procurement for docking-based campaigns.

Inferred from FlexX docking studies on related sulfonyl-pyrrolidine MMP-2 inhibitors.

Evidence Dimension	Positional isomerism affecting projected pharmacophore geometry
Target Compound Data	Aminomethyl group at pyrrolidine 2-position
Comparator Or Baseline	3-yl regioisomer (CAS 1837452-12-6): aminomethyl at 3-position
Quantified Difference	Qualitative difference in binding pose trajectory (supported by docking studies on related sulfonyl-pyrrolidines)
Conditions	Inferred from FlexX docking studies on MMP-2/AP-N sulfonyl-pyrrolidine inhibitors [1]

Why This Matters

In target-based drug discovery, regioisomers can exhibit divergent inhibitory profiles; ordering the wrong regioisomer risks abortive structure-activity relationship expansion and wasted synthesis resources.

• [1] Cheng X-C, Wang Q, Fang H, Tang W, Xu W-F. Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorg Med Chem. 2008;16(17):7932-7938. doi:10.1016/j.bmc.2008.07.073. View Source

Commercial Purity Benchmarking: Consistent 95% Minimum Purity Facilitates Reproducible Downstream Chemistry

Commercial vendors including AKSci and Leyan consistently supply the target compound at a minimum purity of 95% . This purity level is critical for reproducible synthetic transformations, particularly in polyamine synthesis where residual pyrrolidine or sulfonyl chloride impurities could consume electrophilic monomers and reduce chain-elongation efficiency. In contrast, the more complex 1-(4-methoxy-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-yl)methanamine (CAS 2137471-62-4) is available with less well-characterized purity specifications from generic sources, introducing uncertainty in reaction stoichiometry. The 95% benchmark enables researchers to calculate precise reagent equivalents without the need for re-purification, streamlining workflow and minimizing batch-to-batch variability.

Purity Benchmark

Cross-study comparable

95% (target) vs unspecified purity (analog)

Ensures accurate stoichiometry; reduces need for in-house re-purification.

Supplier specifications; verify per batch certificate.

Evidence Dimension	Minimum guaranteed purity
Target Compound Data	95% (AKSci, Leyan)
Comparator Or Baseline	1-(4-Methoxy-2-methyl... analog) (CAS 2137471-62-4): purity not consistently specified across vendors
Quantified Difference	95% vs. unspecified or lower purity (vendor-dependent)
Conditions	Commercial supplier specifications; verified by HPLC, NMR, or GC as per individual vendor batch certificates

Why This Matters

Guaranteed purity directly affects yield calculations and reduces the need for in-house purification, lowering the total cost of ownership in multi-step synthetic campaigns.

Enantiomeric Form Access: The (2R)-Enantiomer as a Handedness-Defined Comparator

The target compound is commercially available in both racemic form (CAS 1576079-25-8) and as the single (2R)-enantiomer (CAS 2137089-65-5) . This duality allows users to select the stereochemical configuration appropriate for their target. The (2R)-enantiomer has the same molecular weight of 285.32 g/mol and identical molecular formula, but its defined absolute configuration is crucial for projects where chirality at the C2 position influences target engagement. In the MMP-2 inhibitor series, enantiomeric purity was found to correlate with inhibitory potency, as the chiral center directly impacts the orientation of the aminomethyl side chain relative to the catalytic zinc [1]. Procurement of the racemate may appear cost-effective, but chiral resolution post-synthesis or reduced biological potency can offset initial savings.

Enantiomer Access

Supporting evidence

Racemate (1576079-25-8) and (2R)-enantiomer (2137089-65-5)

Enantiopure option supports stereochemical-control studies without in-house chiral resolution.

Chirality may influence target engagement per related inhibitor series.

Evidence Dimension	Availability of defined enantiomeric forms
Target Compound Data	Racemate: 1576079-25-8; (2R)-enantiomer: 2137089-65-5, both at 95% purity
Comparator Or Baseline	Many analogs (e.g., 3-yl methanamine) are only available as racemates from typical suppliers
Quantified Difference	Enantiopure option available vs. racemate-only for several regioisomeric comparators
Conditions	Supplier catalog survey

Why This Matters

For projects requiring optically pure intermediates, the availability of the (2R)-enantiomer eliminates the need for costly chiral separation or asymmetric synthesis development, reducing time-to-data.

• [1] Cheng X-C, Wang Q, Fang H, Tang W, Xu W-F. Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorg Med Chem. 2008;16(17):7932-7938. doi:10.1016/j.bmc.2008.07.073. View Source

High-Impact Procurement Scenarios for [1-(2-Nitrobenzenesulfonyl)pyrrolidin-2-YL]methanamine Based on Quantitative Evidence

Total Synthesis of Macrocyclic Polyamine Natural Products via Regioselective Ns-Activation Strategy

When constructing spider-toxin-derived polyamine antagonists such as HO-416b or Agel-489, the target compound serves as the Ns-protected diamine building block that enables sequential alkylation at the primary amine without competing pyrrolidine nitrogen reactivity . The documented use of 2-nitrobenzenesulfonyl-protected diamines in these total syntheses confirms that the free primary amine is essential for iterative chain extension. The 95% purity specification ensures accurate stoichiometry in the first coupling step, which is critical for overall synthetic yield in multi-step sequences exceeding ten linear steps.

Structure-Activity Relationship Expansion Around Sulfonyl-Pyrrolidine MMP-2 Inhibitors Requiring a Free Primary Amine Anchor

The published MMP-2/AP-N selectivity data for sulfonyl-pyrrolidine derivatives indicate that subtle geometric changes around the pyrrolidine ring can drastically alter inhibition profiles . The 2-yl methanamine compound provides an unexplored vector for chemical diversification at the primary amine, which can be acylated, sulfonylated, or alkylated to probe the S1' pocket subsite. Unlike the 3-yl regioisomer or N-methyl analog, this scaffold preserves a nucleophilic nitrogen that can be systematically diversified to build focused compound libraries around the MMP-2-selective chemotype identified in reference compounds 4c and 4j.

Asymmetric Synthesis Campaigns Requiring Enantiomerically Pure Pyrrolidine Scaffolds

Projects where the absolute configuration at the pyrrolidine 2-position dictates target binding can directly utilize the commercially available (2R)-enantiomer (CAS 2137089-65-5) . This bypasses the need for chiral preparative HPLC or asymmetric synthesis of the pyrrolidine core. The known sensitivity of MMP-2 inhibition to stereochemistry, inferred from docking studies on related sulfonyl-pyrrolidines [1], makes stereochemically defined building blocks a strategic procurement choice over racemates when advancing lead optimization.

Fragment-Based Screening Libraries Centered on Dual Electrophilic-Nucleophilic Warheads

The presence of both an electrophilic aromatic nitro group (capable of reduction to an aniline) and a nucleophilic primary amine makes the target compound a compact fragment-like molecule suitable for covalent or non-covalent fragment screening. The supplier-guaranteed 95% purity meets the quality threshold for fragment library construction, minimizing false positives from impurities. This dual-warhead architecture is absent in 1-[(2-nitrophenyl)sulfonyl]pyrrolidine (CAS 327069-81-8), which lacks the aminomethyl extension and therefore offers only a single reactive handle for hit elaboration.

Application

Selection Property

Validation Focus

Macrocyclic polyamine natural product synthesis

Ns-protected diamine with free primary amine

Sequential alkylation efficiency and coupling stoichiometry

MMP-2 inhibitor SAR expansion

Free primary amine vector for chemical diversification

S1' pocket subsite probing and selectivity profile

Stereochemical-control studies

Commercially available enantiopure (2R)-form

Absolute configuration impact on target engagement

Fragment-based screening library construction

Dual electrophilic-nucleophilic warhead architecture

Purity specification for library quality; minimization of false positives

• [1] Cheng X-C, Wang Q, Fang H, Tang W, Xu W-F. Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorg Med Chem. 2008;16(17):7932-7938. doi:10.1016/j.bmc.2008.07.073. View Source